Cas no 87498-55-3 (3-(Chloromethyl)oxetane)

3-(Chloromethyl)oxetane structure
3-(Chloromethyl)oxetane structure
Product Name:3-(Chloromethyl)oxetane
CAS No:87498-55-3
MF:C4H7ClO
MW:106.550780534744
MDL:MFCD08669506
CID:992580
PubChem ID:21900574
Update Time:2024-10-26

3-(Chloromethyl)oxetane Chemical and Physical Properties

Names and Identifiers

    • 3-(Chloromethyl)oxetane
    • 3-(CHLOROMETHYL)-OXETANE
    • OXETANE, 3-(CHLOROMETHYL)-
    • 3-Chloromethyl-oxetane
    • 3-(Chloromethyl)oxetane (ACI)
    • 3-Chloromethyloxetane
    • MFCD08669506
    • AS-31306
    • 87498-55-3
    • SCHEMBL2768658
    • CS-0051702
    • MB06442
    • SY008836
    • EN300-117163
    • AKOS006288792
    • DTXSID30619740
    • MDL: MFCD08669506
    • Inchi: 1S/C4H7ClO/c5-1-4-2-6-3-4/h4H,1-3H2
    • InChI Key: LIPUPFCIDWQWAP-UHFFFAOYSA-N
    • SMILES: ClCC1COC1

Computed Properties

  • Exact Mass: 106.01900
  • Monoisotopic Mass: 106.0185425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 42.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.127
  • Boiling Point: 136 ºC
  • Flash Point: 42 ºC
  • PSA: 9.23000
  • LogP: 0.87160

3-(Chloromethyl)oxetane Pricemore >>

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